Levoemopamil Hydrochlorid
Levoemopamil Hydrochlorid
Calcium channel blocker and serotonin S2 antagonist; More active enantiomer of emopamil; High Quality Biochemicals for Research Uses
Brand Name:
Vulcanchem
CAS No.:
101238-54-4
VCID:
VC0006222
InChI:
InChI=1S/C23H30N2.ClH/c1-20(2)23(19-24,22-13-8-5-9-14-22)16-10-17-25(3)18-15-21-11-6-4-7-12-21;/h4-9,11-14,20H,10,15-18H2,1-3H3;1H/t23-;/m0./s1
SMILES:
CC(C)C(CCCN(C)CCC1=CC=CC=C1)(C#N)C2=CC=CC=C2.Cl
Molecular Formula:
C23H31ClN2
Molecular Weight:
371 g/mol
Levoemopamil Hydrochlorid
CAS No.: 101238-54-4
Inhibitors
VCID: VC0006222
Molecular Formula: C23H31ClN2
Molecular Weight: 371 g/mol
| CAS No. | 101238-54-4 |
|---|---|
| Product Name | Levoemopamil Hydrochlorid |
| Molecular Formula | C23H31ClN2 |
| Molecular Weight | 371 g/mol |
| IUPAC Name | (2S)-5-[methyl(2-phenylethyl)amino]-2-phenyl-2-propan-2-ylpentanenitrile;hydrochloride |
| Standard InChI | InChI=1S/C23H30N2.ClH/c1-20(2)23(19-24,22-13-8-5-9-14-22)16-10-17-25(3)18-15-21-11-6-4-7-12-21;/h4-9,11-14,20H,10,15-18H2,1-3H3;1H/t23-;/m0./s1 |
| Standard InChIKey | OBAQQQOVZUCKMH-BQAIUKQQSA-N |
| Isomeric SMILES | CC(C)[C@](CCCN(C)CCC1=CC=CC=C1)(C#N)C2=CC=CC=C2.Cl |
| SMILES | CC(C)C(CCCN(C)CCC1=CC=CC=C1)(C#N)C2=CC=CC=C2.Cl |
| Canonical SMILES | CC(C)C(CCCN(C)CCC1=CC=CC=C1)(C#N)C2=CC=CC=C2.Cl |
| Description | Calcium channel blocker and serotonin S2 antagonist; More active enantiomer of emopamil; High Quality Biochemicals for Research Uses |
| Synonyms | (-)-(S)-2-Isopropyl-5-(methylphenethylamino)-2-phenylvaleronitrile hydrochloride; (-)-emopamil hydrochloride; (S)-emopamil hydrochloride; (-)-(S)-emopamil hydrochloride |
| PubChem Compound | 180949 |
| Last Modified | Nov 11 2021 |
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